Cas no 144380-97-2 (N,5-Dimethylthiophene-2-carbothioamide)

N,5-Dimethylthiophene-2-carbothioamide structure
144380-97-2 structure
Product Name:N,5-Dimethylthiophene-2-carbothioamide
CAS No:144380-97-2
MF:C7H9NS2
MW:171.28305888176
CID:2777432
PubChem ID:71345696
Update Time:2025-04-21

N,5-Dimethylthiophene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 144380-97-2
    • N,5-Dimethylthiophene-2-carbothioamide
    • DTXSID90771954
    • Inchi: 1S/C7H9NS2/c1-5-3-4-6(10-5)7(9)8-2/h3-4H,1-2H3,(H,8,9)
    • InChI Key: VTISFVISTUMTLE-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC=C1C(NC)=S

Computed Properties

  • Exact Mass: 171.01764164Da
  • Monoisotopic Mass: 171.01764164Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.4Ų
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